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This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers engaged in the synthesis of superheavy elements (SHE), particularly
focusing on the challenges associated with element 119 and heavier elements.

Troubleshooting Guides

Issue: Consistently low or no detection of fusion-evaporation residue events.

Q1: My experiment has been running for an extended period, but we are not observing any
decay chains corresponding to element 119. What are the likely causes?

Al: The synthesis of element 119 pushes the limits of current technology, and a null result is a
common outcome.[1][2] Several factors, often interconnected, could be the cause:

o Extremely Low Cross-Section: The production cross-sections for element 119 are predicted
to be in the femtobarn (fb) to picobarn (pb) range.[3][4] For the 31V + 248Cm reaction, the
peak theoretical cross-section is estimated at a mere 0.005 pb.[3] This means the desired
fusion event is exceptionally rare. An unsuccessful attempt to synthesize element 119 using
a >%Ti beam on a 2#°Bk target implied a limiting cross-section of 65 fb.[5]
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Beam Energy Optimization: The fusion probability is highly sensitive to the projectile’s beam
energy. If the energy is too low, the projectiles won't overcome the Coulomb barrier to fuse
with the target nuclei. If it's too high, the compound nucleus may have too much excitation
energy and fission immediately.[3] The optimal energy for the 31V + 248Cm reaction is
estimated to be around 6 MeV/nucleon.[3]

Target Integrity: High-intensity ion beams can damage the actinide target, leading to
degradation or perforation over time.[6][7] This reduces the effective number of target atoms
and can alter the beam energy interacting with the target. The use of rotating targets is a
common technique to mitigate localized heating and damage.

Beam Stability and Intensity: Long-term, stable operation of the accelerator is critical.
Fluctuations in beam intensity or position can affect the reaction rate and the efficiency of the
recoil separator. While higher intensity is desired, it is often limited by the target's durability;
beam intensities typically cannot exceed 102 projectiles per second without risking target
damage.[6]

Separator and Detector Efficiency: The recoil separator must efficiently filter the handful of
SHE atoms from the quadrillions of unreacted beam particles.[8] The overall efficiency of the
separator and the detection system for a full decay chain must be precisely calibrated.
RIKEN's GARIS-II, for example, was built to have twice the efficiency of the previous model.

[9]

Short Half-Lives: The predicted half-lives of element 119 isotopes are on the order of
microseconds or milliseconds.[1][5] The detection electronics must be fast enough to register
these rapid decay events.[5]

Issue: Uncertainty in choosing the optimal experimental parameters.

Q2: How do | select the most promising projectile-target combination for synthesizing a new
superheavy element?

A2: The choice of projectile and target is a critical balance of factors aimed at maximizing the
fusion probability and the survival of the resulting compound nucleus.

e Reaction Asymmetry: Generally, more asymmetric reactions (a larger difference in mass
between the projectile and target) have a higher probability of fusion.[10] This is why the
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"silver bullet" “8Ca was so successful for synthesizing elements up to 118.[11] Moving to
heavier projectiles like 5°Ti or 1V necessarily makes the reactions more symmetric, which
reduces the expected yield.[5]

Neutron Richness: Using neutron-rich projectiles and targets is crucial. The resulting
compound nucleus will be closer to the predicted center of the "island of stability,” which is
expected around N=184, leading to higher survival probabilities against fission.[12]

Availability and Stability of Materials: The ideal target material must be available in sufficient
quantities (milligrams) and have a long enough half-life to be fabricated into a target.[6]
Actinide targets like 248Cm, 24°Bk, and 2>#Es are candidates, but their production is complex
and costly.[7][13] Einsteinium-254 is attractive but extremely difficult to produce in target
quantities.[4][7]

"Magic" Nuclei: Projectiles or targets with "magic numbers" of protons or neutrons (like 48Ca
with 20 protons and 28 neutrons) exhibit enhanced stability, which can be advantageous.[11]
Titanium-50 is also considered "doubly magic."[14]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing element 119 compared to element 118
(Oganesson)?

Al: Synthesizing element 119 is significantly more difficult than synthesizing element 118
primarily due to the need to move beyond 48Ca as a projectile.[11][15] This introduces several
challenges:

Decreased Fusion Probability: Using heavier projectiles like 3°Ti, 51V, or >4Cr leads to more
symmetric reactions, which are less favorable for fusion.[5]

Lower Cross-Sections: As a direct consequence, the predicted production cross-sections
drop by an order of magnitude or more, from a few picobarns for element 118 to the low
femtobarn range for element 119.[4][5] This requires much longer experiment run times to
observe a single event.

Shorter Half-Lives: Element 119 is expected to be more unstable than element 118, with
even shorter half-lives, making detection more challenging.[16]
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Q2: What is the "island of stability” and how does it relate to the search for element 119?

A2: The "island of stability" is a theoretical concept in nuclear physics predicting that a region of
superheavy isotopes with specific "magic numbers" of protons and neutrons will exhibit
significantly longer half-lives than surrounding isotopes.[17][18] While the known superheavy
elements have half-lives of seconds or less, isotopes on the island could potentially last for
minutes, days, or even longer.[17] The island is thought to be centered near neutron number N
= 184.[17][19] Current synthesis reactions produce neutron-deficient isotopes that lie on the
"shores" of this island. A major goal of SHE research is to create more neutron-rich nuclei to
get closer to the island's center, which would confirm its existence and allow for the study of the
chemical properties of these exotic elements.[12]

Q3: What are the current and planned experimental campaigns to synthesize element 119?
A3: Several leading laboratories are actively pursuing the synthesis of element 119:

e RIKEN (Japan): An experiment is underway bombarding curium-248 (2*8Cm) targets with a
vanadium-51 (°1V) beam.[13][20] They are utilizing their new SRILAC accelerator and
GARIS-IIl separator.[13]

e JINR (Dubna, Russia): The Superheavy Element Factory at JINR is preparing for
experiments to create elements 119 and 120. They plan to use titanium-50 (°°Ti) beams on
berkelium (24°Bk) and californium (24°Cf) targets.[12] They have also alluded to a future
attempt using a chromium-54 (34Cr) projectile on an americium-243 (243Am) target.[2]

o GSI (Germany): An attempt to synthesize element 119 was made by bombarding a
berkelium-249 (24°Bk) target with titanium-50 (3°Ti) ions, which did not yield a positive result.

[2]

Data Presentation: Projectile-Target Combinations

Table 1: Proposed and Attempted Reactions for Synthesizing Element 119
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Predicted/Limi
o Compound . Status /
Projectile Target ting Cross-
Nucleus . Laboratory
Section

Attempted (GSI)

50Tj 249Bk 299119 < 65 fb[5] 2l

~5 fb (0.005 pb) Underway

51V 24SCm 299119
[3] (RIKEN)[3][13]
48Ca 254Es 302119 ~0.3 pb[4] Proposed[4][21]
Planned (JINR)
54Cr 243Am 297119 -

[2]

Table 2: Proposed Reactions for Synthesizing Element 120

L Compound Predicted Status /

Projectile Target .

Nucleus Cross-Section Laboratory

) Planned (JINR)
507Tj 249Cf 299120 0.5 - 100 fb[22]
[12]

54Cr 248Cm 302120 - Proposed[10]
64Ni 238 302120 - Proposed[10]

Experimental Protocols

Methodology for a "Hot Fusion” Superheavy Element Synthesis Experiment

This protocol describes a generalized workflow for synthesizing element 119 using a reaction
like 31V + 248Cm,

e lon Source and Acceleration:
o Vanadium-51 atoms are ionized in an Electron Cyclotron Resonance (ECR) ion source.

o The resulting V ions are injected into a linear accelerator (LINAC) or cyclotron.
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o The ions are accelerated to a precise kinetic energy, typically around 5-6 MeV per
nucleon.[3] Beam intensity is maximized as much as the target can withstand, often in the
range of several particle microamperes (puA).[23]

e Target Interaction:
o The high-energy >V beam is directed onto a rotating target wheel.

o The target consists of a few hundred micrograms per square centimeter of 248Cm oxide
electrodeposited onto a thin, durable backing foil (e.g., titanium).[7]

o The vast majority of projectiles pass through the target or undergo scattering events. A tiny
fraction undergoes a complete fusion reaction, forming a highly excited compound nucleus
(e.g., 2°°119).

o Evaporation and In-flight Separation:

o The excited compound nucleus de-excites almost instantaneously by emitting several
(typically 3-4) neutrons, a process known as evaporation. This results in the final
superheavy nucleus (e.g., 2°6119 or 2°°119).

o The resulting SHE atom, along with unreacted beam particles and other reaction products,
recoils out of the target.

o This mixture enters a gas-filled recoil separator (e.g., GARIS-II).[13] The separator uses
magnetic and electric fields to separate the heavy SHE atoms from the much more
numerous background particles based on their different magnetic rigidity.

e Detection and Identification:

o The separated SHE atoms are implanted into a position-sensitive silicon strip detector at
the focal plane of the separator.

o The identification is achieved by observing the subsequent chain of alpha decays. The
implanted nucleus will emit an alpha particle, transforming into a daughter nucleus (e.g.,
an isotope of Tennessine). This daughter will also decay, and so on, creating a correlated
chain of events in position and time.
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o The energies of the alpha particles and the half-lives of each decay in the chain are
measured. This decay signature provides the "fingerprint" for identifying the new element.

[8]1°]

Mandatory Visualization

Accelerator Complex Separation & Detection

Implant SHE
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Click to download full resolution via product page

Caption: Workflow for Superheavy Element Synthesis and Detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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